Cas no 2870643-13-1 (2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid)

• Product Name: 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid
• CAS No: 2870643-13-1
• MF: C₁₃H₁₁N₃O₅
• MW: 289.243542909622
• CID: 5765035
• Update Time: 2025-05-27

2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid

• Inchi： 1S/C13H11N3O5/c17-10-2-1-9(11(18)15-10)16-5-6-4-14-8(13(20)21)3-7(6)12(16)19/h3-4,9H,1-2,5H2,(H,20,21)(H,15,17,18)
• InChI Key： MKXHIKJPQGFJGK-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=CC2C(=O)N(C3CCC(=O)NC3=O)CC1=2

Experimental Properties

• Density: 1.598±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 697.5±55.0 °C(Predicted)
• pka: 3.55±0.20(Predicted)

Additional information on 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid

Recent Advances in the Study of 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid (CAS: 2870643-13-1)

The compound 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid (CAS: 2870643-13-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrrolopyridine scaffold, has been investigated for its role in modulating key biological pathways, particularly those involved in inflammation and oncology. Recent studies have focused on its synthesis, structural optimization, and mechanistic insights, positioning it as a promising candidate for drug development.

One of the primary areas of research has been the compound's interaction with the ubiquitin-proteasome system (UPS), a critical regulatory mechanism for protein degradation in cells. Preliminary findings suggest that 2870643-13-1 exhibits inhibitory activity against specific deubiquitinating enzymes (DUBs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. Researchers have employed X-ray crystallography and molecular docking studies to elucidate the binding modes of this compound, revealing high affinity for the active sites of target DUBs. These structural insights are invaluable for the design of more potent and selective analogs.

In addition to its DUB inhibitory properties, 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid has shown promise in preclinical models of inflammatory diseases. A 2023 study demonstrated its efficacy in reducing pro-inflammatory cytokine production in macrophages, suggesting potential applications in autoimmune disorders such as rheumatoid arthritis. The compound's ability to modulate NF-κB signaling pathways was identified as a key mechanism underlying its anti-inflammatory effects. These findings have spurred further investigations into its pharmacokinetic and safety profiles, which are essential for translational research.

Another notable advancement is the development of novel synthetic routes for 2870643-13-1, aimed at improving yield and scalability. Recent publications have described innovative catalytic methods, including palladium-catalyzed cross-coupling reactions, to construct the pyrrolopyridine core with high efficiency. These synthetic breakthroughs not only facilitate large-scale production but also enable the exploration of structural derivatives with enhanced biological activity. For instance, modifications at the carboxylic acid moiety have led to compounds with improved cellular permeability and metabolic stability.

Despite these promising developments, challenges remain in the clinical translation of 2870643-13-1. Issues such as off-target effects and bioavailability need to be addressed through comprehensive structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are underway to optimize this compound for therapeutic use, with several patents filed in the past year covering its derivatives and formulations. The ongoing research underscores the potential of 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid as a versatile scaffold for next-generation therapeutics.

In conclusion, the recent studies on 2870643-13-1 highlight its multifaceted biological activities and therapeutic potential. From its role as a DUB inhibitor to its anti-inflammatory properties, this compound represents a valuable tool for both basic research and drug discovery. Future work should focus on advancing its preclinical development and exploring its applicability in combination therapies. As the field progresses, 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-pyrrolo[3,4-c]pyridine-6-carboxylic acid is poised to make significant contributions to the treatment of complex diseases.